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Compound of Interest

Compound Name: Dihydrooxoepistephamiersine

Cat. No.: B13389577

An In-depth Technical Guide to
Dihydrooxoepistephamiersine

For Researchers, Scientists, and Drug Development Professionals
Introduction

Dihydrooxoepistephamiersine is a naturally occurring alkaloid isolated from Stephania
japonica, a plant with a history of use in traditional medicine for treating a variety of ailments,
including inflammation, pain, and fever.[1] This technical guide provides a comprehensive
overview of the available information on Dihydrooxoepistephamiersine, including its chemical
properties and the broader pharmacological context of its source and compound class. Due to
the limited specific research on Dihydrooxoepistephamiersine itself, this document also
explores the activities of related hasubanan alkaloids from Stephania japonica to infer potential
areas of scientific interest and guide future research.

Chemical Properties

The fundamental chemical identifiers for Dihydrooxoepistephamiersine are summarized in
the table below. This data is essential for the procurement, characterization, and regulatory
documentation of the compound.
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Property Value Reference
CAS Number 51804-69-4 [2]
Molecular Formula C21H27NOs [2]

Pharmacological Context and Potential Biological
Activity

Direct experimental studies on the biological activity and mechanism of action of
Dihydrooxoepistephamiersine are not extensively available in current scientific literature.
However, significant insights can be drawn from the pharmacological profile of its source plant,
Stephania japonica, and the broader class of hasubanan alkaloids to which it belongs.

Stephania japonicaand Hasubanan Alkaloids

Stephania japonica is rich in various phytochemicals, with hasubanan alkaloids being major
constituents.[3] Extracts from this plant have demonstrated a range of pharmacological effects,
including:

» Anti-inflammatory and Analgesic Effects: The plant has been traditionally used for
inflammation and pain.[1] Studies have shown that alkaloids from Stephania species can
inhibit inflammatory mediators.[4]

» Neuroprotective Activity: The total alkaloid fraction from S. japonica has shown potent
protective effects against brain injury in animal models.[5] This is linked to anti-
neuroinflammatory activities.[5] Hasubanan alkaloids from the plant are considered a
promising source for discovering novel therapeutic agents for neuroinflammation-related
diseases.[5]

e Antioxidant Properties: Methanolic extracts of the plant have exhibited significant antioxidant
activity.[6]

Given that Dihydrooxoepistephamiersine is a hasubanan alkaloid, it is plausible that it
contributes to the observed anti-inflammatory and neuroprotective effects of Stephania
japonica extracts.
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Hypothesized Signaling Pathway

Based on the known anti-inflammatory properties of related alkaloids from Stephania species,
a potential mechanism of action could involve the modulation of key inflammatory signaling
pathways. The diagram below illustrates a hypothetical pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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